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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B014002 Get Quote

Technical Support Center: C14 Ceramide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and dissolving solid C14 Ceramide (N-myristoyl-

D-erythro-sphingosine). Below you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and relevant biological pathway information to

facilitate the successful use of C14 Ceramide in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid C14 Ceramide?

A1: For long-term stability, solid C14 Ceramide should be stored at -20°C.[1][2][3][4] It can be

shipped at room temperature for short periods.[2]

Q2: What are the primary organic solvents for dissolving C14 Ceramide?

A2: C14 Ceramide is soluble in organic solvents such as Dimethylformamide (DMF), Dimethyl

Sulfoxide (DMSO), ethanol, and chloroform.[1] A mixture of chloroform and methanol (2:1, v/v)

is also commonly used for analytical purposes.[5][6]

Q3: Can I dissolve C14 Ceramide directly in aqueous buffers like PBS?

A3: C14 Ceramide has very poor solubility in aqueous buffers. Direct dissolution is not

recommended as it will likely result in precipitation. For cell culture experiments, it is best to first
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dissolve it in an organic solvent to make a concentrated stock solution, which can then be

diluted into your aqueous experimental medium.

Q4: What is the expected purity of commercially available C14 Ceramide?

A4: Commercially available C14 Ceramide typically has a purity of ≥98%.[4]
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Issue Possible Cause(s) Recommended Solution(s)

Solid C14 Ceramide is not

dissolving in the chosen

organic solvent.

1. Insufficient solvent

volume.2. Low temperature.3.

Inadequate mixing.

1. Ensure you are using a

sufficient volume of solvent to

reach the desired

concentration (see solubility

table below).2. Gently warm

the solution to 37°C.[7] For

more robust solvents like

DMSO, brief, gentle warming

can significantly aid

dissolution.3. Vortex or

sonicate the mixture to aid

dissolution.[6]

Precipitation occurs when

adding the C14 Ceramide

stock solution to cell culture

media.

1. The final concentration of

the organic solvent is too

high.2. The concentration of

C14 Ceramide exceeds its

solubility limit in the aqueous

medium.3. Rapid temperature

change.

1. The final concentration of

the organic solvent (e.g.,

DMSO, ethanol) in the cell

culture medium should

typically be kept below 0.5%,

and ideally at or below 0.1%,

to minimize toxicity and

precipitation.[7]2. Prepare a

more dilute stock solution or

decrease the final working

concentration of C14

Ceramide.3. Pre-warm the cell

culture medium to 37°C before

adding the C14 Ceramide

stock solution. Add the stock

solution dropwise while gently

swirling the medium.
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Inconsistent experimental

results.

1. Incomplete dissolution of

C14 Ceramide.2. Degradation

of C14 Ceramide due to

improper storage or

handling.3. Solvent effects on

cells.

1. Visually inspect your stock

solution for any particulate

matter before use. If

necessary, briefly centrifuge

the vial before taking an

aliquot from the supernatant.2.

Ensure the compound is

stored at -20°C and protected

from light. Prepare fresh

dilutions for each experiment

from a properly stored stock

solution.3. Always include a

vehicle control in your

experiments (cell culture

medium with the same final

concentration of the organic

solvent used to dissolve the

C14 Ceramide).[7]

Quantitative Data Summary
The following table summarizes the solubility of C14 Ceramide and its analogs in various

solvents. Please note that solubility can be lot-dependent and the values below should be used

as a guideline.
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Compound Solvent Reported Solubility

N-Acetyl-D-erythro-C14-

sphingosine
Chloroform Up to 5 mg/mL

Ethanol Up to 5 mg/mL

DMSO Up to 5 mg/mL

DMF Up to 5 mg/mL[1]

C14 Ceramide (d18:1/14:0) DMF 0.15 mg/mL

C24:1 Ceramide Ethanol ~3 mg/mL[8]

DMSO <20 µg/mL[8]

DMF >5.5 mg/mL[8]

Experimental Protocols
Protocol for Preparation of a C14 Ceramide Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of C14 Ceramide in DMSO.

Materials:

Solid C14 Ceramide (MW: 509.85 g/mol )[4][9][10]

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Procedure:
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Weighing: Carefully weigh out the desired amount of solid C14 Ceramide in a sterile

microcentrifuge tube or glass vial. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.1 mg of C14 Ceramide.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial containing the solid

C14 Ceramide.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the solid does not fully dissolve, gently warm the solution in a 37°C water bath for 5-10

minutes.[7]

Vortex again until the solution is clear and free of any visible particles.

Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw

cycles.

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol describes the dilution of the C14 Ceramide stock solution into cell culture

medium.

Materials:

10 mM C14 Ceramide stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Sterile tubes

Procedure:

Pre-warm Medium: Ensure your cell culture medium is pre-warmed to 37°C.
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Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in cell culture medium.

Final Dilution:

Add the appropriate volume of the C14 Ceramide stock solution to the pre-warmed cell

culture medium. For example, to achieve a final concentration of 10 µM in 10 mL of

medium, add 10 µL of the 10 mM stock solution.

Immediately after adding the stock solution, gently mix the medium by inverting the tube or

pipetting up and down. Avoid vigorous vortexing which can cause foaming.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

C14 Ceramide) to an equal volume of cell culture medium.[7]

Application to Cells: Use the freshly prepared working solution to treat your cells

immediately. Do not store diluted aqueous solutions of C14 Ceramide.

Signaling Pathway and Experimental Workflow
Diagrams
Ceramides, including C14 Ceramide, are bioactive lipids that play a role in various cellular

signaling pathways. Below are diagrams illustrating a simplified overview of ceramide's role in

inhibiting insulin signaling and a typical experimental workflow for studying its effects.

Caption: C14 Ceramide's role in inhibiting the insulin signaling pathway.
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Caption: Experimental workflow for C14 Ceramide treatment in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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